Cas no 1343603-32-6 (3-chloro-4,5-dicyclopropyl-4H-1,2,4-triazole)

• Product Name: 3-chloro-4,5-dicyclopropyl-4H-1,2,4-triazole
• CAS No: 1343603-32-6
• MF: C₈H₁₀ClN₃
• MW: 183.638100147247
• CID: 5802494
• PubChem ID: 63384839
• Update Time: 2025-06-23

3-chloro-4,5-dicyclopropyl-4H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 3-chloro-4,5-dicyclopropyl-4H-1,2,4-triazole
• 4H-1,2,4-Triazole, 3-chloro-4,5-dicyclopropyl-
• AKOS012691111
• 1343603-32-6
• CS-0225960
• EN300-1253591

• Inchi： 1S/C8H10ClN3/c9-8-11-10-7(5-1-2-5)12(8)6-3-4-6/h5-6H,1-4H2
• InChI Key： VEJKCYFZYRHBNX-UHFFFAOYSA-N
• SMILES： N1=C(C2CC2)N(C2CC2)C(Cl)=N1

Computed Properties

• Exact Mass: 183.0563250g/mol
• Monoisotopic Mass: 183.0563250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 30.7Ų

Experimental Properties

• Density: 1.74±0.1 g/cm3(Predicted)
• Boiling Point: 356.0±25.0 °C(Predicted)
• pka: 1.11±0.10(Predicted)

Additional information on 3-chloro-4,5-dicyclopropyl-4H-1,2,4-triazole

Introduction to 3-chloro-4,5-dicyclopropyl-4H-1,2,4-triazole (CAS No. 1343603-32-6)

3-chloro-4,5-dicyclopropyl-4H-1,2,4-triazole is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural features and potential applications. This heterocyclic compound belongs to the triazole class, which has garnered considerable attention due to its broad spectrum of biological activities. The presence of chlorine and dicyclopropyl substituents in its molecular structure imparts distinct chemical properties that make it a valuable candidate for further research and development.

The chemical formula of 3-chloro-4,5-dicyclopropyl-4H-1,2,4-triazole highlights its molecular complexity and the specific interactions it can engage in with biological targets. The compound's structure consists of a central triazole ring substituted with chlorine at the 3-position and two cyclopropyl groups at the 4- and 5-positions. This arrangement not only influences its reactivity but also contributes to its potential pharmacological effects.

In recent years, there has been a growing interest in triazole derivatives due to their demonstrated efficacy in various therapeutic areas. The incorporation of cyclopropyl groups into the triazole framework has been particularly noted for enhancing binding affinity and selectivity towards certain biological receptors. This modification is particularly relevant in the development of drugs targeting infectious diseases and inflammatory conditions.

Recent studies have explored the pharmacokinetic properties of 3-chloro-4,5-dicyclopropyl-4H-1,2,4-triazole, revealing insights into its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies have shown that the compound exhibits moderate solubility in both water and organic solvents, which is a critical factor for its formulation as an oral or injectable drug. Additionally, preliminary toxicological assessments indicate that the compound is well-tolerated at low concentrations but may require further investigation at higher doses.

The synthesis of 3-chloro-4,5-dicyclopropyl-4H-1,2,4-triazole involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Key synthetic steps include the formation of the triazole ring through cycloaddition reactions followed by chlorination and dicyclopropylation. Advanced techniques such as transition metal catalysis have been employed to optimize these reactions, ensuring scalability for industrial production.

The biological activity of this compound has been a focal point of research in medicinal chemistry. Preclinical studies have demonstrated that 3-chloro-4,5-dicyclopropyl-4H-1,2,4-triazole exhibits inhibitory effects on certain enzymes and receptors associated with pathogenic processes. For instance, it has shown promise in inhibiting enzymes involved in bacterial cell wall synthesis, making it a potential candidate for novel antibiotics. Furthermore, its interaction with inflammatory pathways suggests possible applications in anti-inflammatory therapies.

The structural flexibility of 3-chloro-4,5-dicyclopropyl-4H-1,2,4-triazole allows for further derivatization to enhance its pharmacological properties. Researchers have synthesized various analogs by modifying substituents at different positions on the triazole ring. These derivatives have been evaluated for their improved efficacy and reduced side effects compared to the parent compound. Such modifications highlight the compound's potential as a scaffold for developing next-generation pharmaceuticals.

In conclusion, 3-chloro-4,5-dicyclopropyl-4H-1,2,4-triazole represents a promising entity in pharmaceutical research due to its unique structural features and biological activities. Its synthesis presents challenges that require innovative approaches but offers significant opportunities for therapeutic development. As our understanding of its pharmacological properties continues to evolve through ongoing research efforts， this compound is poised to play a crucial role in addressing unmet medical needs.